molecular formula C20H22N8O6S2-2 B288918 N-[4-[[4-[[4-(1-oxidoethylideneamino)sulfonylphenyl]diazenyl]piperazin-1-yl]diazenyl]phenyl]sulfonylethanimidate

N-[4-[[4-[[4-(1-oxidoethylideneamino)sulfonylphenyl]diazenyl]piperazin-1-yl]diazenyl]phenyl]sulfonylethanimidate

Cat. No. B288918
M. Wt: 534.6 g/mol
InChI Key: YXFXTGDPIDHFKU-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
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Description

N-[4-[[4-[[4-(1-oxidoethylideneamino)sulfonylphenyl]diazenyl]piperazin-1-yl]diazenyl]phenyl]sulfonylethanimidate, commonly known as OSPS, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. OSPS is a synthetic compound that is primarily used in laboratory experiments and research studies to understand its mechanism of action and biochemical and physiological effects.

Mechanism of Action

OSPS works by inhibiting the activity of various enzymes and proteins in the body. Specifically, OSPS inhibits the activity of peroxynitrite, a reactive nitrogen species that is involved in the development of various diseases, including neurodegenerative diseases and cardiovascular diseases.
Biochemical and Physiological Effects
OSPS has been shown to have various biochemical and physiological effects. OSPS has antioxidant properties and has been shown to protect cells and tissues from oxidative stress. OSPS has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of OSPS is its ability to selectively inhibit the activity of peroxynitrite without affecting other enzymes and proteins in the body. This makes OSPS a valuable tool in laboratory experiments to study the role of peroxynitrite in various diseases. However, OSPS has limitations in terms of its stability and solubility, which can affect its effectiveness in experiments.

Future Directions

There are several future directions for research on OSPS. One potential application of OSPS is in the development of new therapies for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. OSPS has also been shown to have potential applications in the treatment of cardiovascular diseases and inflammatory diseases. Further research is needed to fully understand the mechanism of action and potential applications of OSPS in these areas of study.

Synthesis Methods

OSPS is synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis process is complex and requires expertise in organic chemistry. The first step involves the reaction of piperazine with 4-nitrobenzenesulfonyl chloride, followed by the reaction of the resulting compound with 4-aminobenzenesulfonic acid. The final step involves the reaction of the resulting compound with 4-[(4-amino-3-nitrophenyl)azo]phenol. The resulting compound is OSPS.

Scientific Research Applications

OSPS has applications in various areas of scientific research, including biochemistry, pharmacology, and toxicology. OSPS is commonly used as a tool in laboratory experiments to study the mechanism of action of various enzymes and proteins. OSPS is also used to study the effects of oxidative stress on cells and tissues.

properties

Molecular Formula

C20H22N8O6S2-2

Molecular Weight

534.6 g/mol

IUPAC Name

(1Z)-N-[4-[[4-[[4-[(Z)-1-oxidoethylideneamino]sulfonylphenyl]diazenyl]piperazin-1-yl]diazenyl]phenyl]sulfonylethanimidate

InChI

InChI=1S/C20H24N8O6S2/c1-15(29)23-35(31,32)19-7-3-17(4-8-19)21-25-27-11-13-28(14-12-27)26-22-18-5-9-20(10-6-18)36(33,34)24-16(2)30/h3-10H,11-14H2,1-2H3,(H,23,29)(H,24,30)/p-2

InChI Key

YXFXTGDPIDHFKU-UHFFFAOYSA-L

Isomeric SMILES

C/C(=N\S(=O)(=O)C1=CC=C(C=C1)N=NN2CCN(CC2)N=NC3=CC=C(C=C3)S(=O)(=O)/N=C(/[O-])\C)/[O-]

SMILES

CC(=NS(=O)(=O)C1=CC=C(C=C1)N=NN2CCN(CC2)N=NC3=CC=C(C=C3)S(=O)(=O)N=C(C)[O-])[O-]

Canonical SMILES

CC(=NS(=O)(=O)C1=CC=C(C=C1)N=NN2CCN(CC2)N=NC3=CC=C(C=C3)S(=O)(=O)N=C(C)[O-])[O-]

Origin of Product

United States

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